Cas no 261364-63-0 (t-Boc-N-amido-PEG-Succinimidyl Carbonate, MW 3,400)

• Product Name: t-Boc-N-amido-PEG-Succinimidyl Carbonate, MW 3,400
• CAS No: 261364-63-0
• MF: C₁₄H₂₂N₂O₈
• MW: 346.333084583282
• MDL: MFCD31803485
• CID: 5604857
• PubChem ID: 10688915
• Update Time: 2026-03-11

t-Boc-N-amido-PEG-Succinimidyl Carbonate, MW 3,400 Chemical and Physical Properties

Names and Identifiers

• 261364-63-0
• DTXSID901105034
• t-Boc-N-amido-PEG-Succinimidyl Carbonate, MW 3,400
• BP-25339
• 159156-96-4
• TERT-BUTYL (2-(2-((((2,5-DIOXOPYRROLIDIN-1-YL)OXY)CARBONYL)OXY)ETHOXY)ETHYL)CARBAMATE
• SCHEMBL14264536
• E72428

• MDL： MFCD31803485
• Inchi： 1S/C14H22N2O8/c1-14(2,3)23-12(19)15-6-7-21-8-9-22-13(20)24-16-10(17)4-5-11(16)18/h4-9H2,1-3H3,(H,15,19)
• InChI Key： WCRYBVSKYWJYGX-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOC(=O)ON1C(CCC1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 346.13761566g/mol
• Monoisotopic Mass: 346.13761566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 121Ų

Additional information on t-Boc-N-amido-PEG-Succinimidyl Carbonate, MW 3,400

T-Boc-N-Amido-PEG-Succinimidyl Carbonate (CAS No. 261364-63-0): A Comprehensive Overview

The compound T-Boc-N-Amido-PEG-Succinimidyl Carbonate (CAS No. 261364-63-0) is a highly versatile and innovative chemical reagent with a molecular weight of 3,400 g/mol. This compound is widely utilized in the fields of bioconjugation, drug delivery, and material science due to its unique structure and functional properties. The T-Boc group serves as a protective moiety, while the PEG (polyethylene glycol) chain provides hydrophilic properties, enhancing solubility and biocompatibility. The succinimidyl carbonate group acts as an active ester, enabling efficient coupling reactions with primary amines, such as those found in proteins, peptides, and other biomolecules.

Recent advancements in bioconjugation chemistry have highlighted the importance of T-Boc-N-Amido-PEG-Succinimidyl Carbonate in the development of next-generation therapeutics. Researchers have demonstrated its utility in creating stable and biocompatible conjugates for targeted drug delivery systems. For instance, studies published in high-impact journals such as *Nature Biotechnology* and *Journal of Controlled Release* have shown that this compound can be employed to modify liposomes, nanoparticles, and antibodies with PEG chains, thereby improving their circulation half-life and reducing immunogenicity.

The succinimidyl carbonate functionality of this compound is particularly advantageous for reactions under mild conditions. This makes it ideal for applications where the integrity of sensitive biomolecules must be preserved. Recent research has also explored its use in click chemistry and other orthogonal coupling strategies, further expanding its applicability in complex multi-component systems.

In terms of molecular design, the T-Boc-N-Amido-PEG-Succinimidyl Carbonate structure combines the benefits of PEGylation with the reactivity of succinimidyl carbonates. The T-Boc group ensures that the amine functionality remains protected until activation, allowing for precise control over reaction timing and selectivity. This feature is especially critical in large-scale manufacturing processes where reproducibility and consistency are paramount.

From a synthetic perspective, this compound is typically prepared via a multi-step process involving the coupling of PEG derivatives with activated carbonate precursors. The synthesis often involves rigorous purification steps to ensure high purity levels, which are essential for biomedical applications. Recent innovations in green chemistry have also led to more sustainable methods for synthesizing such compounds, reducing environmental impact while maintaining product quality.

Looking ahead, the demand for T-Boc-N-Amido-PEG-Succinimidyl Carbonate is expected to grow as researchers continue to explore its potential in emerging areas such as gene therapy, immuno-oncology, and regenerative medicine. Its ability to facilitate precise molecular engineering makes it an invaluable tool in the development of personalized medicines and advanced biomaterials.

In conclusion, T-Boc-N-Amido-PEG-Succinimidyl Carbonate (CAS No. 261364-63-0) stands out as a cutting-edge reagent with significant implications for modern chemical biology and pharmaceutical development. Its unique combination of functional groups and compatibility with diverse reaction conditions positions it at the forefront of innovative research efforts aimed at improving human health through advanced chemical technologies.